Cas no 886498-50-6 (2,6-Difluoro-3-methoxybenzylamine)

• Product Name: 2,6-Difluoro-3-methoxybenzylamine
• CAS No: 886498-50-6
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD04115905
• CID: 69322
• PubChem ID: 4387311
• Update Time: 2025-04-18

2,6-Difluoro-3-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-methoxybenzylamine
• (2,6-difluoro-3-methoxyphenyl)methanamine
• 2,5-DICHLOROPYRIDINE-3-BORONIC ACID PINACOL ESTER
• JRD-1420
• DTXSID90402731
• 1-(2,6-DIFLUORO-3-METHOXYPHENYL)METHANAMINE
• [2,6-bis(fluoranyl)-3-methoxy-phenyl]methanamine
• 886498-50-6
• AKOS015854396
• 2,6-Difluoro-3-methoxybenzylamine, AldrichCPR
• A842805
• CS-0326064
• SCHEMBL17221413
• MFCD04115905
• AC-26283
• JS-4265
• (2,6-difluoro-3-methoxy-phenyl)methanamine

• MDL： MFCD04115905
• Inchi： 1S/C8H9F2NO/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-3H,4,11H2,1H3
• InChI Key： TXUYEEPUVOCDCE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CN)F)OC

Computed Properties

• Exact Mass: 173.06500
• Monoisotopic Mass: 173.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 242.2°C at 760 mmHg
• Flash Point: 100.3°C
• Refractive Index: 1.495
• PSA: 35.25000
• LogP: 2.13240
• Sensitiveness: Air Sensitive

2,6-Difluoro-3-methoxybenzylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III